3-{3-oxo-5-[({[3-(trifluoromethyl)phenyl]carbamoyl}methyl)sulfanyl]-2H,3H-imidazo[1,2-c]quinazolin-2-yl}-N-[(thiophen-2-yl)methyl]propanamide

• IUPAC Name: 3-[3-oxo-5-[2-oxo-2-[3-(trifluoromethyl)anilino]ethyl]sulfanyl-2H-imidazo[1,2-c]quinazolin-2-yl]-N-(thiophen-2-ylmethyl)propanamide
• InChI: InChI=1S/C27H22F3N5O3S2/c28-27(29,30)16-5-3-6-17(13-16)32-23(37)15-40-26-34-20-9-2-1-8-19(20)24-33-21(25(38)35(24)26)10-11-22(36)31-14-18-7-4-12-39-18/h1-9,12-13,21H,10-11,14-15H2,(H,31,36)(H,32,37)
• InChI Key: ANFNXQKFFFUJDN-UHFFFAOYSA-N
• Canonical SMILES: C1=CC=C2C(=C1)C3=NC(C(=O)N3C(=N2)SCC(=O)NC4=CC=CC(=C4)C(F)(F)F)CCC(=O)NCC5=CC=CS5
• Molecular Formula: C27H22F3N5O3S2
• Molecular Weight: 585.6 g/mol

Description

3-{3-oxo-5-[({[3-(trifluoromethyl)phenyl]carbamoyl}methyl)sulfanyl]-2H,3H-imidazo[1,2-c]quinazolin-2-yl}-N-[(thiophen-2-yl)methyl]propanamide is a useful research compound. Its molecular formula is C27H22F3N5O3S2 and its molecular weight is 585.62. The purity is usually 95%.
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Scientific Research Applications

Synthesis and Characterization

Quinazolinone derivatives, including those substituted with sulfanyl groups, are synthesized through various chemical reactions. For example, Markosyan et al. (2008) explored the synthesis of 2-sulfanyl-substituted quinazolines, highlighting methods to create compounds with potential for further chemical modifications and biological testing (Markosyan et al., 2008). Similarly, Kut et al. (2020) described the synthesis of functionalized thiazoloquinazolinones, indicating the versatility of these compounds in chemical synthesis (Kut et al., 2020).

Biological and Antitumor Activities

Compounds with quinazolinone cores are researched for their biological properties, including monoamine oxidase inhibition and antitumor effects. Gangjee et al. (1996) synthesized pyrrolopyrimidines as thymidylate synthase inhibitors, showcasing their potential as antitumor agents (Gangjee et al., 1996). Rayes et al. (2019) prepared quinoxalin-2-ylsulfanyl propanamides with significant antiproliferative activity, further supporting the anticancer potential of sulfanyl-substituted compounds (Rayes et al., 2019).

Antimicrobial and Antiviral Activities

Quinazolinone derivatives are also explored for their antimicrobial and antiviral activities. Ahmed et al. (2007) synthesized quinazolin-4-one derivatives with oxadiazolin-5-thione moieties, evaluated for antibacterial activity, indicating the broad-spectrum potential of these compounds (Ahmed et al., 2007). Luo et al. (2012) reported on the antiviral activity of (quinazolin-4-ylamino)methyl-phosphonates synthesized through microwave irradiation, providing a rapid method for producing compounds with potential antiviral properties (Luo et al., 2012).